Cas no 2227911-23-9 (rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227911-23-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6358423
• PubChem ID: 165684705
• Update Time: 2025-10-29

rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1729064
• 2227911-23-9

• Inchi： 1S/C12H15N3/c1-12(2)9(11(12)13)8-5-3-4-7-6-14-15-10(7)8/h3-6,9,11H,13H2,1-2H3,(H,14,15)/t9-,11-/m0/s1
• InChI Key： HHAAFOZMKYVMBW-ONGXEEELSA-N
• SMILES： N[C@H]1[C@H](C2C=CC=C3C=NNC=23)C1(C)C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine: A Comprehensive Overview

The compound rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227911-23-9) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its indazole moiety fused with a cyclopropane ring system, which contributes to its distinct chemical properties and reactivity. The indazole group, a heterocyclic aromatic compound consisting of a benzene ring fused with a pyrazole ring, is known for its versatility in organic synthesis and its role in numerous bioactive molecules. The cyclopropane ring, on the other hand, introduces strain and reactivity that can be exploited in synthetic chemistry and drug design.

Recent studies have highlighted the importance of indazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The cyclopropane unit in this compound adds an additional layer of complexity, enabling the formation of novel stereochemical arrangements that can enhance binding affinity to target proteins. The racemic nature of this compound indicates that it exists as a mixture of enantiomers, which is a common feature in many pharmaceutical intermediates before stereochemical resolution.

The synthesis of rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step processes that typically begin with the preparation of the indazole core. This is followed by functionalization at the 7-position to introduce the cyclopropane moiety. The use of transition metal catalysts and microwave-assisted synthesis has been reported to significantly accelerate these reactions while maintaining high yields and selectivity. Such advancements underscore the importance of modern synthetic techniques in the development of complex molecules like this one.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its ability to modulate protein kinases involved in cancer progression. The indazole group is known to interact with aromatic regions of proteins, while the cyclopropane ring can serve as a rigid scaffold for optimizing molecular interactions. These properties make it a valuable lead compound for further exploration in drug discovery programs.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These methods are essential for confirming the stereochemistry and purity of the compound during both synthesis and quality control processes. Recent advancements in computational chemistry have also enabled researchers to predict the physical and chemical properties of this compound with remarkable accuracy before experimental validation.

Looking ahead, the development of enantioselective synthesis methods for rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amine could open new avenues for its application in asymmetric catalysis and chiral resolution processes. Additionally, its potential as a building block for more complex molecular architectures makes it an attractive candidate for combinatorial chemistry approaches.

In conclusion, rac-(1R,3R)-3-(1H-indazol-7-yl)-2,2-dimethylcyclopropan-1-amie stands out as a versatile molecule with significant potential across multiple fields. Its unique structure combines the advantages of both indazole and cyclopropane moieties, offering opportunities for innovation in synthetic chemistry and drug development. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.